
Bimosiamose sputum neutrophils interleukin-8
reduction validation

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Bimosiamose

CAS No.: 187269-40-5

Cat. No.: S521264

Get Quote

Efficacy Data Summary

The following table summarizes the effects of Bimosiamose on sputum neutrophils and Interleukin-8 (IL-8)

across different studies.

Study
Population

Treatment
Regimen

Effect on
Sputum
Neutrophils

Effect on
Sputum
IL-8

Other Biomarkers
Clinical Trial
Identifier

Healthy
subjects
(Ozone-
induced
inflammation)
[1]

10 mg bid
for 4 days

via
nebulizer

-40%
(reduction,

p=0.068)

-35%
(reduction,

p=0.004)

Matrix-
metalloproteinase-9

(MMP-9): -46%
(p=0.022) [1]

NCT01108913
[1]
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Study
Population

Treatment
Regimen

Effect on
Sputum
Neutrophils

Effect on
Sputum
IL-8

Other Biomarkers
Clinical Trial
Identifier

COPD patients
[2]

10 mg bid
for 28 days

via
nebulizer

(on top of
standard

therapy)

-0.368 x 10⁶
cells/mL

(difference
from placebo,

p=0.313)

-9.49
ng/mL
(difference
from

placebo,
p=0.008)

Macrophage count:
-0.200 x 10⁶
cells/mL (p=0.012);
Myeloperoxidase:

Also measured [2]

NCT01108913
[2]

Experimental Protocol Details

The table below outlines the key methodological aspects of the cited experiments, which are crucial for

interpreting the results.

Protocol Element
Healthy Subject Study (Ozone
Challenge) [1] [3]

COPD Patient Study [2] [4]

Study Design Double-blind, randomized,
placebo-controlled, cross-over trial

[1]

Double-blind, randomized, placebo-
controlled, cross-over, multi-center trial [2]

Subjects 18 healthy non-smokers [1] 77 patients with moderate-to-severe

COPD (mean FEV1 57% pred.) [2]

Intervention Inhaled Bimosiamose (10 mg) or

placebo twice daily for 4 days via
AKITA2 APIXNEB nebulizer [1]

Inhaled Bimosiamose (10 mg) or placebo

twice daily for 28 days via AKITA2 Apixneb
nebulizer, on top of standard

bronchodilator therapy [2]

Challenge/Model Ozone challenge (250 ppb for 3h

with intermittent exercise) after 4
days of treatment [1]

Natural disease state in COPD patients [2]
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Protocol Element
Healthy Subject Study (Ozone
Challenge) [1] [3]

COPD Patient Study [2] [4]

Primary Outcome
Analysis

Induced sputum collected 3h post-

ozone challenge for differential cell
count and inflammatory mediators

[1]

Induced sputum and lung function

measured on day 28 of each treatment
period [2]

Mechanism of Action: Pan-Selectin Antagonism

Bimosiamose is a synthetic, small-molecule pan-selectin antagonist designed to inhibit E-, P-, and L-

selectins [5]. Selectins are cell adhesion molecules that mediate the initial tethering and rolling of leukocytes

on the vascular endothelium, which is the primary step in their migration from the bloodstream into inflamed

tissue [4]. By blocking this interaction, Bimosiamose aims to reduce the influx of neutrophils and other

inflammatory cells into the airways.

The following diagram illustrates this mechanism and the consequent reduction in inflammation, as validated

by the clinical outcomes.
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Inflammatory Stimulus
(e.g., Ozone, COPD)

Endothelial Cell Activation

Upregulation of
E- and P-Selectin

Leukocyte Tethering & Rolling

Reduced Leukocyte Recruitment
to Airway Tissue

Bimosiamose
(Pan-Selectin Antagonist) Inhibition of Selectin Binding

Reduction in Key Biomarkers

• Sputum Neutrophils • Interleukin-8 (IL-8) • MMP-9

Click to download full resolution via product page

Diagram Title: Bimosiamose Inhibits Leukocyte Recruitment to Reduce Inflammation

Interpretation and Research Implications
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The data validates that Bimosiamose effectively reduces central inflammatory mediators, though the effect

on neutrophils shows some variation between models.

Biomarker Consistency: The most consistent and statistically significant finding across studies is
the reduction in IL-8, a potent neutrophil chemoattractant [6]. This suggests that interrupting the IL-8-

mediated amplification of inflammation is a key mechanism of action.
Context-Dependent Neutrophil Impact: The pronounced 40% reduction in neutrophils in the acute

ozone model versus the non-significant trend in stable COPD suggests that Bimosiamose may be
most effective at inhibiting the initial recruitment of neutrophils during an inflammatory insult rather

than resetting the baseline inflammation in established chronic disease [1] [2].
Safety and Tolerability: Inhaled Bimosiamose was reported to be safe and well-tolerated in both

studies, with an adverse event profile similar to placebo [1] [2].

For further investigation, the referenced clinical trials (NCT01108913) on ClinicalTrials.gov would be the

next resource for potentially more detailed results and secondary endpoints.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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